2,6-dimethoxy-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H20N2O4/c1-24-15-5-3-6-16(25-2)18(15)19(23)20-13-8-10-14(11-9-13)21-12-4-7-17(21)22/h3,5-6,8-11H,4,7,12H2,1-2H3,(H,20,23)
• InChI Key: AUTPEIYVZJWLCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=C(C=C2)N3CCCC3=O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

The compound “2,6-dimethoxy-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide” contains several functional groups. It has a benzamide group, which is a common motif in pharmaceutical drugs. The compound also contains a pyrrolidine ring, which is a type of nitrogen-containing five-membered ring. Pyrrolidine rings are found in many biologically active compounds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzamide and pyrrolidine functional groups. The benzamide group could potentially undergo hydrolysis, forming a carboxylic acid and an amine. The pyrrolidine ring could potentially undergo various reactions depending on the conditions.

Scientific Research Applications

Antioxidant Activity

2,6-Dimethoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide: has been studied for its antioxidant properties. Antioxidants are crucial in protecting cells from damage caused by free radicals. .

Antibacterial Properties

Research has indicated that benzamide derivatives, including 2,6-dimethoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide , exhibit antibacterial activities. .

Cytotoxic Activities

The cytotoxic properties of benzamide derivatives are of interest in cancer research. The ability of these compounds to inhibit the growth of cancer cells can lead to the development of new anticancer drugs. .

Drug Discovery

Benzamide compounds, due to their diverse biological activities, are often used in drug discovery. .

Industrial Applications

Beyond medical research, benzamide derivatives find applications in various industrial sectors. .

Biological Molecule Research

Benzamides are structurally similar to compounds found in natural products and commercial drugs. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit chitin synthesis . Chitin is a crucial component of the exoskeleton in many insects and fungi, making it a common target for pesticides and antifungal agents .

Mode of Action

Based on the structure-activity relationship of similar compounds, it’s plausible that it inhibits chitin synthesis . The inhibition likely occurs through the compound binding to the active site of the enzyme responsible for chitin synthesis, thereby preventing the enzyme from catalyzing its reaction .

Biochemical Pathways

The inhibition of chitin synthesis disrupts the formation of the exoskeleton in insects and the cell walls in fungi . This disruption can lead to the death of these organisms, making the compound potentially useful as a pesticide or antifungal agent .